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Compound of Interest

Compound Name:
(R)-2-(pyrrolidin-3-yl)ethanol

hydrochloride

CAS No.: 1421010-54-9

Cat. No.: B1401912

Get Quote

Executive Summary
(R)-2-(pyrrolidin-3-yl)ethanol hydrochloride (CAS: 664364-46-9) represents a critical chiral

building block in modern drug discovery, particularly for fragment-based drug design (FBDD).

Unlike its achiral or racemic counterparts, this specific enantiomer offers a defined 3D vector

that is essential for optimizing ligand-protein binding interactions in kinase inhibitors and GPCR

modulators.

This guide provides a rigorous structural analysis, detailing the synthesis, spectroscopic

characterization, and quality control protocols required to validate this compound's identity and

purity. We emphasize the differentiation between the 2-substituted and 3-substituted

regioisomers—a common pitfall in library synthesis.

Chemical Identity & Stereochemistry[1]
The structural integrity of this compound relies on two key features: the regiochemistry of the

ethanol side chain (position 3) and the absolute configuration of the chiral center (R).
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Property Specification

IUPAC Name 2-[(3R)-pyrrolidin-3-yl]ethanol hydrochloride

Common Name (R)-3-(2-Hydroxyethyl)pyrrolidine HCl

CAS Number 664364-46-9

Molecular Formula C₆H₁₃NO[1][2] · HCl

Molecular Weight 151.63 g/mol

Chiral Center C3 (R-configuration)

Physical State White to off-white hygroscopic solid

Structural Diagram & Connectivity
The following DOT diagram illustrates the core connectivity and the critical stereochemical

center.
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Figure 1: Structural connectivity highlighting the C3 chiral center and salt formation.[3]

Synthesis & Impurity Profile
Understanding the synthesis is prerequisite to accurate analysis. The most robust route

involves the reduction of chiral precursors, which dictates the impurity profile.

Primary Synthetic Route
The preferred industrial synthesis utilizes the reduction of Ethyl 2-((R)-pyrrolidin-3-yl)acetate

(CAS: 726139-60-2).
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Starting Material: (R)-3-(Carboxymethyl)pyrrolidine derivatives (often Boc-protected).

Reduction: Lithium Aluminum Hydride (LiAlH₄) or Borane-THF (BH₃·THF) reduction of the

ester/acid to the alcohol.

Deprotection/Salt Formation: Removal of N-Boc group (if present) using HCl/Dioxane.

Critical Impurity Markers
Regioisomer Contamination: Traces of the 2-substituted isomer (from impure starting

material).

Over-reduction: Ring opening (rare with mild conditions).

Incomplete Reduction: Presence of the aldehyde intermediate or residual ester.
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Figure 2: Synthetic pathway from the ester precursor to the hydrochloride salt.
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Spectroscopic Characterization
This section details the expected spectral data. As a salt, the amine protonation shifts signals

significantly compared to the free base.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: D₂O (Deuterium Oxide) is recommended to suppress the exchangeable NH and OH

protons, simplifying the aliphatic region.

Expected Chemical Shifts (δ ppm, 400 MHz, D₂O):

Position Type
Shift
(approx)

Multiplicity Integration
Assignment
Logic

2-CH₂ Ring 3.45 - 3.55 Multiplet 1H
Deshielded

by N+

2'-CH₂ Ring 3.10 - 3.25 Multiplet 1H
Diastereotopi

c proton

5-CH₂ Ring 3.30 - 3.45 Multiplet 2H
Adjacent to

N+

Side Chain α O-CH₂ 3.60 - 3.70 Triplet 2H
Adjacent to

Oxygen

3-CH Methine 2.40 - 2.60 Multiplet 1H Chiral center

4-CH₂ Ring 1.70 - 1.90 Multiplet 1H
Shielded

region

4'-CH₂ Ring 2.10 - 2.25 Multiplet 1H
Diastereotopi

c

Side Chain β C-CH₂ 1.60 - 1.75 Quartet/Mult 2H Linker to ring

Diagnostic COSY Correlations:

The 3-CH methine will show correlations to the Side Chain β protons and the ring 4-CH₂

protons. This connectivity proves the side chain is at position 3, not 2.
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Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization)

Parent Ion [M+H]⁺: m/z 116.11 (Calculated for C₆H₁₄NO⁺)

Fragmentation: Loss of water ([M+H-18]⁺ ≈ 98.1) is common for primary alcohols.

Analytical Protocols (SOPs)
Determination of Enantiomeric Excess (ee)
Standard C18 columns cannot separate enantiomers. A chiral stationary phase is required.

Methodology: Derivatization with Mosher's Acid Chloride Because primary amines can interfere

with direct chiral HPLC, derivatization is often preferred for robustness.

Sample Prep: React 5 mg of the HCl salt with (S)-(+)-MTPA-Cl (Mosher's acid chloride) in

pyridine.

Analysis: Analyze the resulting amide-ester diastereomers via achiral HPLC or ¹⁹F NMR.

Validation: The (R,S)-diastereomer (from R-substrate and S-reagent) will have a distinct

chemical shift/retention time compared to the (S,S)-diastereomer.

Direct Chiral HPLC Method (Alternative):

Column: Chiralpak IG or Chiralcel OZ-3 (immobilized selector required for amine tolerance).

Mobile Phase: Hexane:Ethanol:Diethylamine (80:20:0.1). Note: DEA is crucial to sharpen the

amine peak.

Detection: UV at 210 nm (low wavelength required due to lack of chromophores).

Chloride Content Titration
To verify the stoichiometry of the salt (Mono-HCl vs. Di-HCl):

Technique: Argentometric Titration (AgNO₃).
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Indicator: Potassium Chromate (Mohr's method) or Potentiometric endpoint.

Target: ~23.3% Chloride by weight (Theoretical for Mono-HCl).

Functional Applications in Drug Discovery[1][6][7]
(R)-2-(pyrrolidin-3-yl)ethanol serves as a "warhead linker" or a solubility-enhancing scaffold.

PROTAC Linkers: The hydroxyl group allows for etherification or esterification to attach E3

ligase ligands, while the pyrrolidine nitrogen attaches to the target protein ligand.

Kinase Inhibitors: The pyrrolidine ring mimics the ribose ring of ATP or provides a rigid

spacer in the solvent-exposed region of the binding pocket.

GPCR Ligands: 3-substituted pyrrolidines are privileged structures in histamine H3 and

dopamine receptor antagonists.

(R)-2-(pyrrolidin-3-yl)ethanol

PROTAC Linker Design
(Rigid Spacer)

Fragment-Based Design
(Solubility Vector)

Kinase Inhibitor Scaffold
(Solvent Front Binder)

Click to download full resolution via product page

Figure 3: Key application areas in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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